N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide

• Molecular Formula: C24H25NO
• Molecular Weight: 343.5 g/mol
• IUPAC Name: N-[cyclopentyl(phenyl)methyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C24H25NO/c26-23(17-21-15-8-14-18-9-6-7-16-22(18)21)25-24(20-12-4-5-13-20)19-10-2-1-3-11-19/h1-3,6-11,14-16,20,24H,4-5,12-13,17H2,(H,25,26)
• InChI Key: MMQSIRAWAYWGKH-UHFFFAOYSA-N
• SMILES: C1CCC(C1)C(C2=CC=CC=C2)NC(=O)CC3=CC=CC4=CC=CC=C43

Description

N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide, also known as CPNAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide exerts its effects through the inhibition of the TRPV1 ion channel, which is involved in pain perception and inflammation. N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide binds to the channel and prevents it from opening, thereby reducing the influx of calcium ions into the cell. This leads to a decrease in pain perception and inflammation.
Biochemical and Physiological Effects:
N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide has been shown to have several biochemical and physiological effects, including the inhibition of TRPV1 ion channel activity, the reduction of pain perception and inflammation, and the inhibition of cancer cell growth. N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide has also been shown to have low toxicity and high selectivity for TRPV1 ion channels.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide for lab experiments is its high selectivity for TRPV1 ion channels, which allows for specific targeting of these channels. However, one limitation of N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide, including the development of more efficient synthesis methods, the identification of new applications in drug discovery, and the investigation of its potential as a therapeutic agent for pain and inflammation. Additionally, further studies are needed to elucidate the full mechanism of action of N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide and to determine its potential side effects.

Synthesis Methods

N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide can be synthesized through a multistep process that involves the reaction of naphthalene-1-carboxylic acid with cyclopentylmethyl bromide, followed by the reaction of the resulting naphthalene-1-cyclopentylmethyl ester with phenylmagnesium bromide. The final step involves the reaction of the resulting naphthalene-1-(cyclopentyl(phenyl)methyl) ester with acetic anhydride to produce N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide.

Scientific Research Applications

N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide has been shown to inhibit the activity of the TRPV1 ion channel, which is involved in pain perception and inflammation. In cancer research, N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. In drug discovery, N-[cyclopentyl(phenyl)methyl]-2-(1-naphthyl)acetamide has been used as a lead compound for the development of new drugs.